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Compound of Interest

Compound Name:
3,5-Bis(methylthio)isothiazole-4-

carbonitrile

Cat. No.: B187985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis pathway for 3,5-
Bis(methylthio)isothiazole-4-carbonitrile, a heterocyclic compound of interest in medicinal

chemistry and drug development. The synthesis involves a two-step process commencing from

the disodium salt of 2,2-dicyano-1,1-ethylenedithiol, followed by cyclization and subsequent

alkylation. This guide provides detailed experimental protocols, quantitative data, and a visual

representation of the synthesis workflow.

Core Synthesis Pathway
The synthesis of 3,5-Bis(methylthio)isothiazole-4-carbonitrile is achieved through the

formation of the key intermediate, the disodium salt of 3,5-dimercapto-4-isothiazolecarbonitrile,

followed by methylation.

Step 1: Synthesis of the Disodium Salt of 3,5-Dimercapto-4-isothiazolecarbonitrile

The initial step involves the reaction of the disodium salt of 2,2-dicyano-1,1-ethylenedithiol with

sulfur in methanol. This reaction leads to the formation of the isothiazole ring system.

Step 2: Synthesis of 3,5-Bis(methylthio)isothiazole-4-carbonitrile
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The disodium salt of 3,5-dimercapto-4-isothiazolecarbonitrile is then alkylated using a

methylating agent, such as methyl iodide, to yield the final product, 3,5-
Bis(methylthio)isothiazole-4-carbonitrile.

Experimental Protocols
The following are detailed methodologies for the key experiments in the synthesis pathway.

Preparation of the Disodium Salt of 3,5-Dimercapto-4-isothiazolecarbonitrile

Reagents:

Disodium salt of 2,2-dicyano-1,1-ethylenedithiol

Sulfur

Methanol

Procedure:

A solution of the disodium salt of 2,2-dicyano-1,1-ethylenedithiol in methanol is prepared.

Elemental sulfur is added to the solution.

The mixture is heated at reflux.

The reaction progress is monitored by appropriate analytical techniques (e.g., TLC).

Upon completion, the reaction mixture is cooled, and the precipitated product is collected

by filtration.

The product is washed with a suitable solvent and dried.

Synthesis of 3,5-Bis(methylthio)isothiazole-4-carbonitrile

Reagents:

Disodium salt of 3,5-dimercapto-4-isothiazolecarbonitrile
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Methyl iodide

Suitable solvent (e.g., methanol, DMF)

Procedure:

The disodium salt of 3,5-dimercapto-4-isothiazolecarbonitrile is dissolved or suspended in

a suitable solvent.

Methyl iodide is added to the mixture.

The reaction is stirred at room temperature or with gentle heating.

The progress of the alkylation is monitored.

After completion, the reaction mixture is worked up by pouring it into water and extracting

the product with an organic solvent.

The organic layer is washed, dried, and the solvent is evaporated.

The crude product is purified by recrystallization or column chromatography.

Quantitative Data
The following table summarizes the key quantitative data for the synthesis of 3,5-
Bis(methylthio)isothiazole-4-carbonitrile.

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Yield (%)
Melting Point
(°C)

3,5-

Bis(methylthio)is

othiazole-4-

carbonitrile

C₆H₆N₂S₃ 202.32 79 197-199.5

Synthesis Pathway Visualization
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The logical flow of the synthesis is depicted in the following diagram:

Synthesis of 3,5-Bis(methylthio)isothiazole-4-carbonitrile

Disodium salt of
2,2-dicyano-1,1-ethylenedithiol

Disodium salt of
3,5-dimercapto-4-isothiazolecarbonitrile

Reflux

Sulfur
(in Methanol)

3,5-Bis(methylthio)isothiazole-4-carbonitrile

Alkylation

Methyl Iodide

Click to download full resolution via product page

Caption: Synthesis workflow for 3,5-Bis(methylthio)isothiazole-4-carbonitrile.

To cite this document: BenchChem. [Synthesis Pathway of 3,5-Bis(methylthio)isothiazole-4-
carbonitrile: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187985#3-5-bis-methylthio-isothiazole-4-carbonitrile-
synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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